![molecular formula C10H12FNO2 B2921999 Methyl 3-amino-3-(4-fluorophenyl)propanoate CAS No. 181519-32-4](/img/structure/B2921999.png)
Methyl 3-amino-3-(4-fluorophenyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-amino-3-(4-fluorophenyl)propanoate” is a chemical compound with the molecular formula C10H12FNO2 . It contains a methyl ester group, an amino group, and a fluorophenyl group .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C(OC)CC(N)C(C=C1)=CC=C1F
. This indicates that the compound contains a methyl ester group (O=C(OC)), an amino group (N), and a fluorophenyl group (C(C=C1)=CC=C1F) . Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 197.21 . It is a solid compound . The boiling point is reported to be 232.6±15.0°C at 760 mmHg .Scientific Research Applications
Radiopharmaceutical Development and Imaging A significant application of derivatives of Methyl 3-amino-3-(4-fluorophenyl)propanoate is in the development of radiopharmaceuticals for imaging purposes. The compound 11C-CS1P1, related to this compound, has been evaluated for safety, dosimetry, and its potential in PET imaging to target sphingosine-1-phosphate receptor 1 (S1PR1), which plays a critical role in multiple sclerosis and other conditions. This study indicates the compound's safety for human clinical populations and supports its use for evaluating inflammation through repeated measures, with brain uptake correlating well with known target topography (Brier et al., 2022). Additionally, the automated synthesis of [11C]CS1P1 under current Good Manufacturing Practices (cGMP) conditions for PET imaging has been successfully validated, enabling its use in human studies (Luo et al., 2019).
Synthesis and Characterization Research into the synthesis, resolution, and structural characterization of derivatives of this compound has been conducted to explore their potential applications. For instance, a study reported the synthesis and assignment of the absolute configuration of 2-(α-hydroxy)aryl acrylate esters, which are related to the structural framework of this compound. These efforts are pivotal in the development of novel compounds for therapeutic and diagnostic applications (Drewes et al., 1992).
Computational Studies Computational and spectroscopic studies of this compound provide insights into its electronic and vibrational structure, aiding in the development of novel pharmaceuticals and materials. A study utilizing ab initio and DFT computed structures proposed two structures for the compound, highlighting its potential in the design of new molecules with specific properties (Pallavi & Tonannavar, 2020).
Anticancer Research Compounds structurally related to this compound have been explored for their anticancer properties. Organotin(IV) complexes functionalized with amino acetate and Schiff base, derived from similar structural frameworks, showed promising cytotoxic activity against various human tumor cell lines, underscoring the potential of this compound derivatives in the development of anticancer drugs (Basu Baul et al., 2009).
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation .
Future Directions
“Methyl 3-amino-3-(4-fluorophenyl)propanoate” is provided to early discovery researchers as part of a collection of unique chemicals . It is expected that future research will continue to explore the potential applications of this compound and its derivatives in various fields, particularly in medicinal chemistry .
Properties
IUPAC Name |
methyl 3-amino-3-(4-fluorophenyl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BULPFQGZGPHEBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(C1=CC=C(C=C1)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181519-32-4 |
Source
|
Record name | Methyl 3-amino-3-(4-fluorophenyl)-propionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.